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STX-0119 Solubility and Stock Preparation Data

The table below summarizes the key physicochemical and solubility data for STX-0119 to assist in your

experimental planning.

Property Value / Description

Molecular Formula C₂₂H₁₄N₄O₃ [1]

Molecular Weight 382.37 g/mol [1]

CAS Number 851095-32-4 [1] [2]

Appearance White to light yellow solid powder [1]

Solubility in DMSO ~13.33 mg/mL (~34.86 mM) [1] / 55 mg/mL (143.84 mM) [2]

Recommended Stock
Storage

Powder: -20°C for 3 years. In solvent (DMSO): -80°C for 6 months; -20°C

for 1 month. Note: Protect from light [1].
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Experimental Protocol: Preparing a 50 mM DMSO Stock
Solution

Based on the solubility data, here is a detailed protocol for preparing a standard 50 mM stock solution.

Calculation: For a 50 mM solution, you need 50 x 10⁻³ mol/L x 0.38237 kg/mol = 19.12 mg of STX-
0119 per milliliter of DMSO.

Weighing: Accurately weigh out the required mass of STX-0119 powder.
Dissolution: Transfer the powder to an appropriate vial and add the necessary volume of anhydrous

DMSO.
Mixing: Vortex the mixture thoroughly. Sonication is recommended to ensure complete dissolution,

especially if aiming for higher concentrations [2].
Aliquoting and Storage: Aliquot the solution into small, single-use vials to avoid repeated freeze-

thaw cycles. Store at -80°C for long-term stability [1].

STX-0119 Biological Context and Applications

Understanding the compound's role can provide context for your experiments.

Mechanism of Action: STX-0119 is a potent and selective inhibitor of STAT3 dimerization. It directly

binds to the STAT3 protein, preventing its functional dimer formation without affecting upstream
phosphorylation. This inhibition leads to the downregulation of STAT3 target genes [1] [3] [4].

Research Applications: It has demonstrated efficacy in research models for various conditions,
including:

Overcoming temozolomide resistance in glioblastoma [1]
Suppressing kidney fibrosis in a mouse model [4]

Reducing liver fibrosis [3]
Alleviating osteoarthritis progression [5]

The diagram below illustrates the signaling pathway and mechanism of STX-0119.
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Troubleshooting and FAQs

The reported solubility values in DMSO are inconsistent. Which one should I trust? The values of

~34 mM [1] and ~144 mM [2] do differ. This is common in scientific literature due to variations in

measurement techniques and compound batches. For a conservative and reliable working

concentration, begin with the lower value of 34.86 mM (~13.33 mg/mL). If your experiment requires

a higher concentration, you can attempt the higher value with vigorous sonication.
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My stock solution concentration, when verified by LC-MS, is lower than expected. What could

be the cause? This is a known technical challenge. As discussed in one forum, discrepancies can arise

from weighing inaccuracies, incomplete dissolution, or adsorption to vial surfaces [6]. Ensure proper

sonication and consider the dilution protocol: large, serial dilutions in MS-compatible solvents (e.g.,

ACN:Water) are often necessary to minimize the impact of DMSO on chromatography and ionization

[6].

What formulations can I use for in vivo studies in mice? For oral administration (gavage) in mouse

models, STX-0119 has been successfully suspended in 0.5% methyl cellulose 400 solution [4]. For

other routes like IP or IV injection, you may need to use a solubilizing vehicle. One supplier suggests

formulations such as 10% DMSO, 40% PEG300, 5% Tween 80, and 45% Saline [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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